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Compound of Interest

Compound Name: 2,5-Dinitrobenzoic acid

Cat. No.: B146384 Get Quote

An In-depth Technical Guide to 2,5-Dinitrobenzoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,5-Dinitrobenzoic acid, a significant

chemical compound with diverse applications in scientific research and industrial synthesis.

General Description
2,5-Dinitrobenzoic acid is an aromatic carboxylic acid derivative.[1][2] It presents as a light

yellow crystalline powder or prismatic crystals.[1][2] This compound is soluble in ethanol, ether,

and hot water.[1] Its chemical structure, featuring two nitro groups and a carboxylic acid group

on a benzene ring, is fundamental to its reactivity and utility in various chemical

transformations.

Physicochemical Properties
The key physical and chemical properties of 2,5-Dinitrobenzoic acid are summarized in the

table below for easy reference.
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Property Value Source

Molecular Formula C₇H₄N₂O₆ [2][3][4][5]

Molecular Weight 212.12 g/mol [2][3][4]

Melting Point 177-182 °C [1][2][4]

Boiling Point (Predicted) 419.6 ± 35.0 °C [2]

Density (Predicted) 1.688 ± 0.06 g/cm³ [2]

pKa 1.62 (at 25°C) [5]

Appearance Light yellow crystalline powder [2]

Solubility
Soluble in ethanol, ether, and

hot water
[1]

Synthesis of 2,5-Dinitrobenzoic Acid
2,5-Dinitrobenzoic acid can be synthesized through several routes, with two prominent

methods being the nitration of o-nitrobenzoic acid and the oxidation of 2,5-dinitrotoluene.[6] A

detailed experimental protocol for a two-step synthesis starting from 2-nitroso-5-nitrotoluene is

provided below.

Synthesis Workflow

Step A: Preparation of 2-Nitroso-5-nitrotoluene Step B: Oxidation to 2,5-Dinitrobenzoic Acid

2-Amino-5-nitrotoluene Oxidation
H₂SO₄, H₂O₂

2-Nitroso-5-nitrotoluene 2-Nitroso-5-nitrotoluene Oxidation
K₂Cr₂O₇, H₂SO₄

2,5-Dinitrobenzoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-Dinitrobenzoic acid.
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Experimental Protocol: Oxidation of 2-Nitroso-5-
nitrotoluene[6]
This procedure details the oxidation of 2-nitroso-5-nitrotoluene to 2,5-Dinitrobenzoic acid.

Materials:

2-nitroso-5-nitrotoluene (air-dried)

Potassium dichromate (powdered)

Concentrated sulfuric acid

Water

Ice

Equipment:

500-ml Erlenmeyer flask

Efficient stirrer

Ice-salt bath

Hardened filter paper

Suction filtration apparatus

600-ml beaker

Procedure:

Prepare a suspension of 20 g (0.12 mole) of air-dried 2-nitroso-5-nitrotoluene in 100 ml of

water in a 500-ml Erlenmeyer flask.

Add 50 g (0.17 mole) of powdered potassium dichromate to the suspension.

Place the flask in an ice-salt bath and stir the mixture vigorously.
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Once the temperature drops to 5°C, slowly add 175 ml of concentrated sulfuric acid in a thin

stream, ensuring the temperature does not exceed 35°C.

After the addition of sulfuric acid is complete, continue stirring for one hour while maintaining

the temperature between 30°C and 35°C.

Cool the solution to 20°C and add 250 g of ice.

Stir the mixture for a few minutes, then filter the solid with suction using hardened filter

paper.

Wash the collected solid with 35 ml of ice water.

Suspend the solid in 25 ml of water in a 600-ml beaker and slowly dissolve it by the gradual

addition of 55–65 ml of your chosen solvent.

Uses and Applications
2,5-Dinitrobenzoic acid serves as a versatile intermediate and reagent in various fields.

Intermediate for Dyes and Pigments: It is a precursor in the synthesis of various dyes and

pigments, contributing to the creation of vibrant and lasting colors for textiles and inks.[2]

Organic Synthesis: This compound is a valuable building block in organic synthesis,

facilitating the preparation of more complex chemical structures.[2]

Analytical Chemistry: It is employed as a reagent for the identification and characterization of

other chemical substances.[2]

Explosive Formulations: Due to the presence of nitro groups, it has potential, though limited

and highly regulated, applications in the formulation of explosives.[2]

Logical Relationship of Uses
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Applications
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Caption: Applications of 2,5-Dinitrobenzoic acid.

Safety and Handling
While a comprehensive safety data sheet should always be consulted before handling, the

following table summarizes key safety information for 2,5-Dinitrobenzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b146384?utm_src=pdf-body-img
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Information Source

General Hazards

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.

[7][8][9]

First Aid: Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration.

[8][10]

First Aid: Skin Contact
Wash off with soap and plenty

of water.
[10]

First Aid: Eye Contact
Flush eyes with water as a

precaution.
[10]

First Aid: Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.

[10]

Firefighting Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[10]

Personal Protective Equipment
Dust mask type N95 (US),

eyeshields, gloves.
[4]

Storage Store in a cool place (2-8°C). [2]

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety guidance.

Always consult the latest SDS for 2,5-Dinitrobenzoic acid before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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